Cas no 3749-21-1 (Isoquinoline, 4-bromo-,2-oxide)
4-Bromoisoquinoline 2-oxide is a brominated derivative of isoquinoline N-oxide, characterized by the presence of a bromine substituent at the 4-position and an N-oxide functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and heterocyclic compounds. The bromine moiety enhances reactivity for further functionalization via cross-coupling reactions, while the N-oxide group can facilitate regioselective transformations. Its stable crystalline form ensures ease of handling and storage. The compound is valued for its role in medicinal chemistry research, where it contributes to the development of bioactive molecules with potential therapeutic applications.
3749-21-1 structure
Product Name:Isoquinoline, 4-bromo-,2-oxide
CAS No:3749-21-1
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD00234486
CID:296396
PubChem ID:817323
Update Time:2025-06-07
Isoquinoline, 4-bromo-,2-oxide Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 4-bromo-,2-oxide
- 4-bromo-2-oxidoisoquinolin-2-ium
- 4-Bromoisoquinoline 2-oxide
- 4-Brom-isochinolin-2-oxid
- 4-bromoisoquinolin-2-ol
- 4-bromoisoquinoline N-oxide
- 4-bromo-isoquinoline-2-oxide
- DTXSID70355791
- MFCD00234486
- QGDQDTDMWYCQPV-UHFFFAOYSA-N
- SY065950
- 4-Bromo-isoquinoline 2-oxide
- BS-16975
- FT-0755055
- AKOS032962570
- 3749-21-1
- SCHEMBL304289
- AC-907/25004865
- DB-082592
- 4-BROMOISOQUINOLIN-2-IUM-2-OLATE
-
- MDL： MFCD00234486
- Inchi： 1S/C9H6BrNO/c10-9-6-11(12)5-7-3-1-2-4-8(7)9/h1-6H
- InChI Key： QGDQDTDMWYCQPV-UHFFFAOYSA-N
- SMILES： BrC1=C[N+](=CC2C=CC=CC=21)[O-]
Computed Properties
- Exact Mass: 222.96300
- Monoisotopic Mass: 222.96328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 25.5Ų
Experimental Properties
- PSA: 25.46000
- LogP: 3.03080
Isoquinoline, 4-bromo-,2-oxide Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Isoquinoline, 4-bromo-,2-oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZS449-250mg |
Isoquinoline, 4-bromo-,2-oxide |
3749-21-1 | 95% | 250mg |
614CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZS449-1g |
Isoquinoline, 4-bromo-,2-oxide |
3749-21-1 | 95% | 1g |
1842CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZS449-50mg |
Isoquinoline, 4-bromo-,2-oxide |
3749-21-1 | 95% | 50mg |
198CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZS449-5g |
Isoquinoline, 4-bromo-,2-oxide |
3749-21-1 | 95% | 5g |
4854CNY | 2021-05-07 | |
| Ambeed | A810545-250mg |
4-Bromoisoquinoline 2-oxide |
3749-21-1 | 95% | 250mg |
$24.0 | 2025-02-25 | |
| Ambeed | A810545-1g |
4-Bromoisoquinoline 2-oxide |
3749-21-1 | 95% | 1g |
$57.0 | 2025-02-25 | |
| Ambeed | A810545-5g |
4-Bromoisoquinoline 2-oxide |
3749-21-1 | 95% | 5g |
$208.0 | 2025-02-25 | |
| abcr | AB284037-250 mg |
4-Bromo-isoquinoline 2-oxide, 95%; . |
3749-21-1 | 95% | 250 mg |
€96.80 | 2023-07-20 | |
| abcr | AB284037-1 g |
4-Bromo-isoquinoline 2-oxide, 95%; . |
3749-21-1 | 95% | 1 g |
€143.00 | 2023-07-20 | |
| abcr | AB284037-5 g |
4-Bromo-isoquinoline 2-oxide, 95%; . |
3749-21-1 | 95% | 5 g |
€339.70 | 2023-07-20 |
Isoquinoline, 4-bromo-,2-oxide Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
3749-21-1 (Isoquinoline, 4-bromo-,2-oxide) Related Products
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- 223671-18-9(7-Bromoisoquinoline 2-oxide)
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- 223671-10-1(4,7-Dibromo-Isoquinoline)
- 2402-99-5(3,5-Dibromopyridine 1-oxide)
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